5-Chloro-3-{[(4-fluorophenyl)methyl]sulfanyl}-1,2,4-thiadiazole

• IUPAC Name: 5-chloro-3-[(4-fluorophenyl)methylsulfanyl]-1,2,4-thiadiazole
• InChI: InChI=1S/C9H6ClFN2S2/c10-8-12-9(13-15-8)14-5-6-1-3-7(11)4-2-6/h1-4H,5H2
• InChI Key: FKKGJVOEPHGTQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NSC(=N2)Cl)F
• Molecular Formula: C9H6ClFN2S2
• Molecular Weight: 260.7 g/mol

Description

“5-Chloro-3-{[(4-fluorophenyl)methyl]sulfanyl}-1,2,4-thiadiazole” is a chemical compound with the empirical formula C9H6ClFN2S. The 1,3,4-thiadiazole nucleus is one of the most important and well-known heterocyclic nuclei, which is a common and integral feature of a variety of natural products and medicinal agents.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 228.67. It is a solid compound.

Mechanism of Action

Target of Action

The primary targets of the compound “5-Chloro-3-{[(4-fluorophenyl)methyl]sulfanyl}-1,2,4-thiadiazole” are currently unknown. This compound is part of a unique collection of chemicals provided to early discovery researchers

Mode of Action

It is known that the nature of substituent on the c-5 phenyl ring of 1,3,4-thiadiazoles is important for their cytotoxic activity , which might suggest a potential interaction with cellular targets leading to cytotoxic effects.

Biochemical Pathways

Given the potential cytotoxic activity of 1,3,4-thiadiazoles , it is plausible that this compound could interfere with cellular proliferation or survival pathways

Pharmacokinetics

Information regarding the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound is currently unavailable

Result of Action

Given the potential cytotoxic activity of 1,3,4-thiadiazoles , it is possible that this compound could induce cell death or inhibit cell proliferation.